Cas no 62036-31-1 (3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 62036-31-1
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD14631612
• CID: 460024
• PubChem ID: 135966770
• Update Time: 2025-05-28

3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 5-(4-aminophenyl)-1,2-dihydro-
• 5-(4-aminophenyl)-1,2-dihydro-1,2,4-triazol-3-one
• DTXSID00489351
• 3-(4-aminophenyl)-1,4-dihydro-1,2,4-triazol-5-one
• SCHEMBL2159070
• PTRGALQIJCOLDX-UHFFFAOYSA-N
• SCHEMBL18011448
• 5-(4-Aminophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one
• SCHEMBL2151711
• AKOS005260588
• EN300-85162
• Z805423958
• 5-(4-amino-phenyl)-1,2-dihydro-[1,2,4]triazol-3-one
• 3-(4-aminophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• 62036-31-1
• 5-(4-Aminophenyl)-1H-1,2,4-triazol-3(2H)-one

• MDL： MFCD14631612
• Inchi： 1S/C8H8N4O/c9-6-3-1-5(2-4-6)7-10-8(13)12-11-7/h1-4H,9H2,(H2,10,11,12,13)
• InChI Key： PTRGALQIJCOLDX-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C2C=CC(=CC=2)N)N1

Computed Properties

• Exact Mass: 176.06994
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 79.51